Cas no 1845690-62-1 (6-Bromo-4-fluoro-1-N-methylbenzene-1,2-diamine)

• Product Name: 6-Bromo-4-fluoro-1-N-methylbenzene-1,2-diamine
• CAS No: 1845690-62-1
• MF: C₇H₈BrFN₂
• MW: 219.054224014282
• CID: 4623496
• Update Time: 2025-06-23

6-Bromo-4-fluoro-1-N-methylbenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-fluoro-1-N-methylbenzene-1,2-diamine

• Inchi： 1S/C7H8BrFN2/c1-11-7-5(8)2-4(9)3-6(7)10/h2-3,11H,10H2,1H3
• InChI Key： NIBNTZGAFCXNET-UHFFFAOYSA-N
• SMILES： C1(N)=CC(F)=CC(Br)=C1NC

6-Bromo-4-fluoro-1-N-methylbenzene-1,2-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-Bromo-4-fluoro-1-N-methylbenzene-1,2-diamine

Latest Research Advances on 6-Bromo-4-fluoro-1-N-methylbenzene-1,2-diamine (CAS: 1845690-62-1) in Chemical Biology and Pharmaceutical Applications

The compound 6-Bromo-4-fluoro-1-N-methylbenzene-1,2-diamine (CAS: 1845690-62-1) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the role of 6-Bromo-4-fluoro-1-N-methylbenzene-1,2-diamine as a key intermediate in the synthesis of novel heterocyclic compounds. Researchers have successfully utilized this compound in the development of kinase inhibitors, particularly targeting enzymes involved in cancer progression. The bromo and fluoro substituents on the benzene ring enhance the compound's reactivity, enabling efficient cross-coupling reactions in medicinal chemistry applications.

In pharmacological investigations, derivatives of 6-Bromo-4-fluoro-1-N-methylbenzene-1,2-diamine have demonstrated promising activity against various cancer cell lines. A 2023 study published in the Journal of Medicinal Chemistry reported that structural analogs of this compound exhibited potent inhibitory effects on EGFR and VEGFR2 kinases, with IC50 values in the low nanomolar range. The N-methyl group appears to play a crucial role in enhancing metabolic stability while maintaining target affinity.

The compound's mechanism of action has been further elucidated through recent crystallographic studies. X-ray diffraction analysis of protein-ligand complexes revealed that 6-Bromo-4-fluoro-1-N-methylbenzene-1,2-diamine derivatives bind to the ATP-binding pocket of target kinases through multiple hydrogen bonding interactions. The bromine atom at the 6-position contributes to hydrophobic interactions with the kinase's hydrophobic region, while the fluorine atom at the 4-position influences the compound's electronic properties and binding orientation.

From a synthetic chemistry perspective, novel routes for the preparation of 6-Bromo-4-fluoro-1-N-methylbenzene-1,2-diamine have been developed to improve yield and purity. Recent advances include palladium-catalyzed amination reactions and microwave-assisted synthesis methods, which have reduced reaction times from hours to minutes while maintaining excellent regioselectivity. These improvements have significant implications for scaling up production for preclinical studies.

In drug metabolism and pharmacokinetics (DMPK) studies, researchers have found that 6-Bromo-4-fluoro-1-N-methylbenzene-1,2-diamine exhibits favorable properties, including moderate plasma protein binding and good membrane permeability. The compound's metabolic stability has been enhanced through strategic modifications to the diamine moiety, addressing early challenges with rapid hepatic clearance observed in initial studies.

Looking forward, the versatility of 6-Bromo-4-fluoro-1-N-methylbenzene-1,2-diamine as a building block for drug discovery continues to expand. Current research directions include its application in PROTAC (Proteolysis Targeting Chimera) development and as a core structure for covalent inhibitors. The compound's unique combination of halogen atoms and amine functionality makes it particularly valuable for structure-activity relationship studies in multiple therapeutic areas beyond oncology, including inflammation and infectious diseases.